Cas no 2228576-63-2 (1-1-(3-bromo-4-methylphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-4-methylphenyl)cyclopropylethan-1-ol
• CAS No: 2228576-63-2
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6597778
• PubChem ID: 165885240
• Update Time: 2025-05-21

1-1-(3-bromo-4-methylphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-4-methylphenyl)cyclopropylethan-1-ol
• 1-[1-(3-bromo-4-methylphenyl)cyclopropyl]ethan-1-ol
• EN300-1925407
• 2228576-63-2

• Inchi： 1S/C12H15BrO/c1-8-3-4-10(7-11(8)13)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： NWFHDBDDGIQORD-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3-bromo-4-methylphenyl)cyclopropylethan-1-ol

1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol: A Comprehensive Overview

1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol, also known by its CAS number 2228576-63-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a cyclopropane ring fused with a phenol group, which introduces interesting electronic and steric effects. The presence of a bromine atom at the meta position and a methyl group at the para position on the phenyl ring further enhances its chemical versatility.

The synthesis of 1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol involves a multi-step process that typically begins with the preparation of the phenolic precursor. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclopropane ring, ensuring high enantioselectivity. This approach not only improves the overall yield but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

One of the most notable aspects of this compound is its role as an intermediate in the synthesis of bioactive molecules. For instance, it has been employed in the development of novel anti-inflammatory agents and potential anticancer drugs. The cyclopropane ring, being highly strained, contributes to its reactivity, making it a valuable building block for constructing complex molecular architectures. Recent studies have highlighted its ability to participate in [2+1] cycloaddition reactions under mild conditions, further expanding its utility in organic synthesis.

The pharmacological profile of 1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol has been extensively investigated. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For example, it has shown potential as an inhibitor of COX-2 (cyclooxygenase-2), an enzyme closely associated with inflammatory processes. Additionally, its ability to target specific kinases makes it a promising candidate for anticancer therapy.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling during synthetic procedures. The compound's stability under various storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored away from light and moisture.

The environmental impact of 1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol is another critical aspect that has recently come under scrutiny. Studies have shown that it undergoes biodegradation under aerobic conditions, albeit at a relatively slow rate. Efforts are currently underway to develop more eco-friendly synthetic routes and disposal methods to minimize its environmental footprint.

In conclusion, 1-(3-Bromo-4-Methylphenyl)cyclopropylethan-1-ol (CAS No: 2228576-63-2) stands out as a versatile and intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique structural features, coupled with recent advancements in synthetic methodologies and pharmacological insights, position it as a valuable asset in contemporary chemical research.